Cas no 2137995-60-7 (4-tert-butyl-1-chlorocyclohexane-1-carbonyl chloride)

• Product Name: 4-tert-butyl-1-chlorocyclohexane-1-carbonyl chloride
• CAS No: 2137995-60-7
• MF: C₁₁H₁₈Cl₂O
• MW: 237.166021823883
• CID: 6114446
• PubChem ID: 165475218
• Update Time: 2025-09-26

4-tert-butyl-1-chlorocyclohexane-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-1-chlorocyclohexane-1-carbonyl chloride
• 2137995-60-7
• EN300-1122643

• Inchi： 1S/C11H18Cl2O/c1-10(2,3)8-4-6-11(13,7-5-8)9(12)14/h8H,4-7H2,1-3H3
• InChI Key： ROKNEYAIQLDPOD-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)Cl)CCC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 236.0734706g/mol
• Monoisotopic Mass: 236.0734706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-tert-butyl-1-chlorocyclohexane-1-carbonyl chloride

4-tert-butyl-1-chlorocyclohexane-1-carbonyl chloride and Its Role in Modern Pharmaceutical Chemistry

4-tert-butyl-1-chlorocyclohexane-1-carbonyl chloride is a pivotal compound in the field of synthetic organic chemistry, characterized by its unique molecular structure and functional groups. This compound, with the CAS number 2137995-60-7, serves as a critical intermediate in the development of various pharmaceuticals and fine chemicals. Its synthesis and application have been extensively studied in recent years, highlighting its significance in both academic and industrial research.

The molecular framework of 4-tert-butyl-1-chlorocyclohexane-1-carbonyl chloride consists of a cyclohexane ring substituted with a chloro group at the 1-position and a carbonyl chloride group at the same position. The tert-butyl group at the 4-position provides steric hindrance, which is crucial for its reactivity and selectivity in chemical reactions. This structural feature makes it an attractive candidate for the synthesis of complex molecules, particularly in the context of drug discovery.

Recent advancements in catalytic methodologies have significantly enhanced the efficiency of synthesizing 4-tert-butyl-1-chlorocyclohexane-1-carbonyl chloride. Researchers have explored various transition metal catalysts, such as palladium and copper complexes, to achieve high yields and selectivity in its preparation. A notable study published in Organic Chemistry Insights (2023) demonstrated the use of a chiral ligand-based catalyst system, which enabled enantioselective synthesis of this compound with exceptional stereomeric purity. This breakthrough has implications for the development of chiral pharmaceuticals, where stereochemistry plays a critical role in biological activity.

One of the key applications of 4-tert-butyl-1-chlorocyclohexane-1-carbonyl chloride lies in its utility as a versatile building block for the synthesis of bioactive molecules. Its carbonyl chloride functionality allows for the facile introduction of diverse functional groups through nucleophilic substitution reactions. This property has been exploited in the synthesis of various heterocyclic compounds, which are often found in pharmaceuticals targeting neurological disorders and inflammatory diseases.

Recent research has also focused on the potential of 4-tert-butyl-1-chlorocyclohexane-1-carbonyl chloride in the development of novel drug delivery systems. A study published in Advanced Drug Delivery Reviews (2024) explored its use as a precursor for the synthesis of prodrugs designed to enhance the solubility and bioavailability of poorly water-soluble drugs. The study highlighted the importance of functional group modification in optimizing the pharmacokinetic properties of these compounds.

The reactivity of 4-tert-butyl-1-chlorocyclohexane-1-carbonyl chloride has been further investigated in the context of green chemistry. Researchers are increasingly interested in developing sustainable synthetic routes that minimize waste and reduce the use of hazardous reagents. A recent publication in Green Chemistry (2023) described a solvent-free microwave-assisted synthesis method, which significantly reduced energy consumption and improved the efficiency of the reaction. This approach aligns with the growing emphasis on environmentally friendly practices in the pharmaceutical industry.

Moreover, the compound's potential in the synthesis of peptidomimetics has garnered attention in recent years. Peptidomimetics are designed to mimic the structure and function of peptides while offering improved stability and pharmacological properties. A study in Bioorganic & Medicinal Chemistry (2023) demonstrated the use of 4-tert-butyl-1-chlorocyclohexane-1-carbonyl chloride as a key intermediate in the synthesis of a novel peptidomimetic with potent anti-inflammatory activity. This application underscores the compound's versatility in the development of therapeutics targeting chronic inflammatory conditions.

The importance of 4-tert-butyl-1-chlorocyclohexane-1-carbonyl chloride in pharmaceutical research is further underscored by its role in the development of targeted drug delivery systems. Researchers are exploring its potential as a linker molecule in the design of conjugates that can selectively deliver therapeutic agents to specific cellular targets. A study published in Journal of Controlled Release (2024) highlighted the use of this compound in the synthesis of antibody-drug conjugates, where its chemical stability and reactivity played a crucial role in achieving optimal therapeutic outcomes.

Despite its promising applications, the synthesis of 4-tert-butyl-1-chlorocyclohexane-1-carbonyl chloride presents several challenges that researchers are actively addressing. One of the primary challenges is the control of stereochemistry during its preparation, as the presence of multiple chiral centers can lead to the formation of isomers with different biological activities. Recent advances in asymmetric catalysis have provided new strategies for overcoming this challenge, as demonstrated in a study published in Chemical Communications (2023).

Another area of ongoing research is the exploration of 4-tert-butyl-1-chlorocyclohexane-1-carbonyl chloride's potential in the synthesis of biodegradable materials. Given the increasing demand for sustainable materials in the pharmaceutical and biomedical industries, researchers are investigating its use as a precursor for the development of biodegradable polymers. A study in Biomaterials (2023) demonstrated the synthesis of a biodegradable polyurethane using this compound, highlighting its potential in the creation of environmentally friendly medical devices.

Overall, 4-tert-butyl-1-chlorocyclohexane-1-carbonyl chloride continues to be a subject of significant interest in the field of organic chemistry. Its unique structural features and reactivity make it an invaluable tool for the synthesis of a wide range of pharmaceuticals and fine chemicals. As research in this area progresses, it is expected that new applications and synthetic methodologies will emerge, further solidifying its importance in modern chemical research.